A dual DNA amplifier was developed by coupling catalytic hairpin assembly with CRISPR/Cas12a, affording a highly sensitive strategy for measuring of ALKBH3-mediated repair activity. The dual DNA amplifier was demonstrated to detect ALKBH3 with a detection limit of 30.5 pM and also to effectively screen enzyme inhibitors.

Pr-doped Cu2O photocatalyst has been obtained by a low-cost and easy-to-realize liquid phase reduction method. The doping of Pr reduces the band gap of Cu2O and the recombination of electron-hole pairs under sunlight irradiation, making it a potential material for the degradation of methyl orange in water. The experimental results of free radical capture show that holes are the main reason for the photodegradation of methyl orange by Cu2O in aqueous medium.

Sweet cellobiose: Using anodic oxidation and cathodic reduction the disaccharide cellobiose can be electrochemically converted to cellobionic acid and cellobitol.

Highly dispersed and uniformly distributed bimetallic Pd/Cu metal nanoparticles are supported on a stable triazole-based covalent gel. The gel-based bimetallic Pd/Cu nanoparticle catalytic system shows high catalytic activity in catalyzing Sonogashira-Hagihara and Mizoroki-Heck coupling reactions. The catalyst shows good reusability and maintains high catalytic activity without significant deactivation in Mizoroki-Heck coupling reaction.

Graphitic carbon nitride/Barium hydroxide (g-C3N4/Ba(OH)2) nanocomposites (NCs) are synthesized using chemical precipitation method. The corresponding IC −50 values Ba(OH)2 NPs: 3.71 μg/mL; g-C3N4 (5 mg/mL) @ Ba(OH)2 NCs: 3.60 μg/mL; g-C3N4 (10 mg/mL) @ Ba(OH)2 NCs: 3.26 μg/mL; g-C3N4 (20 mg/mL) @ Ba(OH)2 NCs: 4.04 μg/mL are confirmed from MTT assay.

Quantum chemical calculations predict that ethylene is an effective moiety to create strong Be−Be and Zn−Zn bonded double aromatic compounds.

A centrally located peptide covalently attached to PBI dimer [(PBI)2P] was used to fabricate a hybrid system by aggregating the blue-emitting, copper nano-clusters (Cu NCs). The hybrid system shows fluorescence thermometric (PL-Thermometer) behavior. Photo-switching property is enhanced significantly in the hybrid system compared to that of the peptide tethered pelylene bisimides.

Polaron-transport shows thermally activated behaviour characterized by smooth variations of dc conductivity. The smooth variation of dc conductivity with temperature in these glass nanocomposites. It may be due to the structure of these materials that they exhibit variations in DC conductivity.

Catalyst derived from electronic and candle waste material of Copper (Cu) and Iron (Fe) supported on a carbon matrix from waste tea leaves is used for the photochemical degradation of dye. These catalysts exhibited efficient photocatalytic activity in degrading the dyes like methyl orange (MO), methyl violet (MV) under UV-light irradiation. The electronic waste derived copper catalyst was found to be more effective than the iron catalyst. The graphitic carbon like material obtained from tea leaves helped in boosting the photocatalytic activity. The mechanistic study predicted the dominant role of holes and free radicals in dye degradation.

Base on bioassay-guided with LC−Q-TOF/MS analysis, 77 compounds including 69 triterpenoids were identified from the potential components of R. laevigata. Subsequently, C−T and PPI network analysis, GO classification enrichment analysis and KEGG biological path analysis were used to clarify the multi-target mechanisms of triterpenoids in R. laevigata against AD. Finally, the data of direct target enzyme assays, kinetic simulations, and neuroprotective activities of SH-SY5Ycells showed consistent with the MDs results.